2-Methoxyethyl 5-(cyclopropanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(cyclopropanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C17H18O6/c1-10-15(17(19)21-8-7-20-2)13-9-12(5-6-14(13)22-10)23-16(18)11-3-4-11/h5-6,9,11H,3-4,7-8H2,1-2H3
• InChI Key: OYASTLXBCMOYDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3CC3)C(=O)OCCOC
• Molecular Formula: C17H18O6
• Molecular Weight: 318.32 g/mol

Description

This compound is a benzofuran derivative. Benzofurans are aromatic organic compounds that consist of a benzene ring fused to a furan ring. They are used in various applications, including as intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. In this case, the benzofuran ring, the ester group, and the methoxy group would likely be involved in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be predicted based on its structure and compared with experimental data.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Polymer Chemistry

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Circulating Tumor Cell Detection

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with therapeutic or toxic effects.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and compounds with certain functional groups may be toxic or corrosive.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if the compound has therapeutic potential, future research may focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.